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Compound of Interest

Compound Name: Incensole acetate

Cat. No.: B600489 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety protocols, operational

plans, and disposal guidance for handling Incensole acetate. While Incensole acetate is not

classified as a hazardous substance or mixture, it is crucial to handle it with care to mitigate

potential risks.[1][2]

Potential Health Effects:

Inhalation: May be harmful if inhaled and could cause respiratory tract irritation.[1]

Skin Contact: May be harmful if absorbed through the skin and can cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical. The following table summarizes

the recommended PPE for handling Incensole acetate.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye/Face Protection

Safety glasses with

side-shields or

goggles

NIOSH (US) or EN

166 (EU) approved

To prevent eye

contact with the

substance.[1]

Hand Protection

Chemical-resistant

gloves (e.g., nitrile

rubber)

Inspect gloves for

integrity before use.

To prevent skin

contact. Use proper

glove removal

technique to avoid

contamination.[1]

Respiratory Protection

Not generally

required. Use a

NIOSH-approved N95

(US) or P1 (EN 143)

dust mask if dust

formation is likely.

Appropriate

government standards

such as NIOSH (US)

or CEN (EU)

To protect from

nuisance levels of

dusts.[1]

Body Protection Laboratory coat Standard lab attire

To protect skin and

clothing from

contamination.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation:

Ensure the work area, such as a chemical fume hood or a well-ventilated space, is clean and

uncluttered.[1]

Assemble all necessary equipment and materials, including Incensole acetate, solvents,

glassware, and waste containers.

Don the appropriate PPE as outlined in the table above.
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2. Handling and Use:

Avoid direct contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1] If working with a solid form that may generate

dust, handle it in a fume hood.

For creating solutions, Incensole acetate is soluble in organic solvents like DMSO,

dichloromethane, and ethyl ether.[1][3] It is insoluble in water.[1][3]

When dissolving, add the solvent to the Incensole acetate slowly to avoid splashing.

3. Storage:

Store Incensole acetate in a tightly sealed container in a cool, dry, and dark place.[2]

Recommended storage temperature is typically -20°C for long-term stability.[4][5]

First Aid Measures
In case of accidental exposure, follow these immediate first aid procedures:

After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a physician.[1]

After skin contact: Immediately wash off with soap and plenty of water.[1]

After eye contact: Flush eyes with water as a precaution for several minutes.[1]

After swallowing: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Consult a physician.[1]

Disposal Plan
Proper disposal of Incensole acetate and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Unused Material: Dispose of unused Incensole acetate as chemical waste. Keep it in

suitable, closed containers for disposal.[1]

Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials in

accordance with applicable federal, state, and local environmental regulations.[1]

Waste Containers: Use designated and properly labeled chemical waste containers.

Environmental Precautions: Prevent the substance from entering drains.[1]

Quantitative Data Summary
The following table provides a summary of key quantitative data for Incensole acetate.

Property Value Source

Molecular Formula C₂₂H₃₆O₃ PubChem[6]

Molecular Weight 348.5 g/mol PubChem[6]

Appearance Colorless liquid or neat oil
LKT Labs, Cayman

Chemical[1][7]

Solubility

Soluble in DMSO,

dichloromethane, ethyl ether.

Insoluble in water.

LKT Labs[1][3]

Storage Temperature -20°C Cayman Chemical[4][5]
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Workflow for Safe Handling of Incensole Acetate

1. Preparation

2. Handling

3. Storage

4. Disposal

Prepare well-ventilated area
(e.g., fume hood)

Gather all necessary
equipment and materials

Don appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Avoid direct contact
with skin and eyes

Prevent dust and
aerosol formation

Dissolve in appropriate
solvent if needed

Store in a tightly sealed
container at -20°C

If not for immediate use

Dispose of unused material
and contaminated items

as chemical waste

After use

For subsequent use

Prevent entry
into drains
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Caption: This diagram outlines the procedural workflow for the safe handling of Incensole
acetate, from initial preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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